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Compound of Interest

Compound Name: 5-(Chloromethyl)-2-methyloxazole
CAS No.: 1196146-69-6
Cat. No.: B3220340
Get Quote
. J

Executive Summary: The Alkylating Hazard

5-(Chloromethyl)-2-methyloxazole is a highly reactive heterocyclic building block used
primarily in the synthesis of bioactive compounds, including Vitamin B6 analogs and kinase
inhibitors.[1] Its utility in medicinal chemistry stems from the chloromethyl moiety, which serves
as an excellent electrophile for nucleophilic substitution.

However, this same reactivity defines its hazard profile. As a potent alkylating agent, it poses
significant risks of skin corrosion, respiratory sensitization, and potential genotoxicity. This
guide transcends standard SDS reporting to provide a mechanistic understanding of the risks
and a self-validating protocol for safe handling.
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Critical Safety Note: Due to the high electrophilicity of the chloromethyl group on the electron-
deficient oxazole ring, this compound should be treated as a Lachrymator and a Severe Skin

Corrosive (Category 1B) until specific lot data proves otherwise.

Hazard Identification & Mechanistic Toxicity[2]
GHS Classification (Derived from Structural Analogs)

Based on the structure-activity relationships (SAR) of analogous chloromethyl heterocycles
(e.g., 4-(chloromethyl)-3,5-dimethylisoxazole), the following GHS classifications are the
baseline standard for safety assessment:

Hazard Statement L.
Hazard Class Category - Description
ode

Causes severe skin
1B H314 burns and eye
damage.[1][2]

Skin

Corrosion/Irritation

Harmful if swallowed.

Acute Toxicity (Oral) 4 H302
[21[3114105]161[7]
e . May cause an allergic
Sensitization, Skin 1 H317 ) )
skin reaction.[2][4][8]
STOT - Single May cause respirato
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damage.[4][6][9]

The Mechanism of Toxicity: Alkylation
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The danger of 5-(chloromethyl)-2-methyloxazole lies in its ability to transfer the
oxazolylmethyl group to biological nucleophiles.[1]

o Target: DNA bases (guanine N7), proteins (cysteine thiols), and lysine residues.

» Effect: Covalent modification leads to cell death (burns/corrosion) or haptenization (immune
sensitization).

Cl Leaving Group _ | Electrophilic Attack | _Alkylation Biological Nucleophiles Cell Death/Immune Response  JRIECTYeLEERIE
AT ) 2 e (SN2 Mechanism) (DNA, Proteins, Glutathione) i sensitization
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Figure 1: Mechanistic pathway of toxicity for chloromethyl oxazoles.[1]

Engineering Controls & Personal Protective
Equipment (PPE)[1][4]
The "Barrier" Strategy

Standard laboratory coats are insufficient. The high lipid solubility of oxazoles allows them to
penetrate standard nitrile gloves rapidly if not changed immediately upon contamination.

Component Specification Rationale

) o Standard nitrile offers <5 min
Double-gloving: Nitrile (Outer) ]
Gloves ] breakthrough protection for
+ Laminate (Inner) ]
chlorinated heterocycles.[1]

Prevention of lachrymatory

Respiratory P100/0V Cartridge or SCBA )
effects and alveolar alkylation.
) Safety glasses are inadequate
] Chemical Goggles + Face S )
Eye Protection Shield for corrosive liquids/solids that
ie
can sublime or splash.
] ) Fume Hood (Face Velocity > Mandatory. Do not handle on
Engineering
100 fpm) an open bench.
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Experimental Protocol: Safe Handling Workflow
Storage and Stability[1]

e Temperature: Store at 2—8°C.

e Atmosphere: Hygroscopic. Store under Argon or Nitrogen. Moisture hydrolyzes the
chloromethyl group to the alcohol (releasing HCI gas), pressurizing the container.

e Secondary Containment: Store in a sealed desiccator within the refrigerator to prevent
corrosion of the fridge coils.

Reaction Setup & Quenching

Objective: Minimize exposure during the critical "addition” and "workup" phases.

e Weighing: Weigh in a tared, septa-capped vial inside a fume hood. Do not use weighing
boats that can be tipped over.

e Solvent Choice: Use anhydrous solvents (DCM, THF). Avoid protic solvents which may
degrade the reagent.

e Quenching (The "Kill" Step):
o Never dispose of unreacted material directly.

o Protocol: Treat excess reagent with a solution of 10% ammonium hydroxide or 5%
cysteamine in methanol. These nucleophiles rapidly consume the alkylating agent,
converting it to a non-toxic amine or thioether.
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Figure 2: Safe handling workflow from storage to disposal.

Emergency Response Procedures
Exposure Scenarios

¢ Skin Contact:

o Immediate Action: Drench with water for 15 minutes. Do not use organic solvents
(ethanol/acetone) to wash skin; this increases absorption.

o Treatment: Treat as a chemical burn. Consult a physician immediately.
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e Eye Contact:
o Immediate Action: Irrigate with eyewash station for >15 minutes. Hold eyelids apart.

o Note: Corrosive damage to the cornea can be delayed. Immediate ophthalmological
consult is required.

e Inhalation:
o Symptoms:[4][6] Burning sensation, coughing, wheezing, laryngitis.

o Action: Move to fresh air.[3][4][6][8] If breathing is difficult, give oxygen.[6] Pulmonary
edema may be delayed up to 48 hours.

Fire Fighting
o Media: Carbon dioxide (CO2), dry chemical, or foam. Do not use water jet (may spread the

chemical).

e Hazardous Combustion Products: Emits toxic fumes of Hydrogen Chloride (HCI) and
Nitrogen Oxides (NOx). Firefighters must wear full SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3220340?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

